Cas no 2138145-53-4 (8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one)

• Product Name: 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one
• CAS No: 2138145-53-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6232050
• PubChem ID: 165451628
• Update Time: 2025-10-29

8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 8-methyl-1-oxa-8-azaspiro[4.5]decan-4-one
• 2138145-53-4
• EN300-737282
• 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one

• Inchi： 1S/C9H15NO2/c1-10-5-3-9(4-6-10)8(11)2-7-12-9/h2-7H2,1H3
• InChI Key： VKLWVAYONWXUTN-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCN(C)CC2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one

Introduction to 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one (CAS No. 2138145-53-4)

8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one, identified by its Chemical Abstracts Service (CAS) number 2138145-53-4, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic oxazolidinone derivative exhibits a fused oxygen and nitrogen ring system, which imparts distinct physicochemical properties and biological activities. The compound's molecular framework, characterized by a spiro linkage between a five-membered oxygen-containing ring and a seven-membered nitrogen-containing ring, makes it an intriguing candidate for further exploration in drug discovery and synthetic applications.

The synthesis of 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one involves multi-step organic transformations, including cyclization reactions and functional group manipulations. The presence of the methyl substituent at the 8-position enhances the compound's lipophilicity, which is a critical factor in determining its bioavailability and interaction with biological targets. The oxazolidinone core is particularly noteworthy, as it is a known scaffold in the development of antimicrobial and anti-inflammatory agents. Recent advancements in medicinal chemistry have highlighted the potential of spirocyclic compounds in modulating enzyme activity and receptor binding, making 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one a promising candidate for further investigation.

One of the most compelling aspects of 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one is its structural similarity to naturally occurring bioactive molecules. For instance, oxazolidinone derivatives have been extensively studied for their ability to inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit. The spirocyclic arrangement in 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one may confer enhanced binding affinity or selectivity compared to linear analogs, offering a potential advantage in therapeutic applications. Furthermore, the compound's stability under various physiological conditions suggests its suitability for formulation into drug products.

Recent research has demonstrated that modifications to the spirocyclic core can significantly alter the biological profile of these compounds. For example, studies have shown that substituents at specific positions on the oxazolidinone ring can influence metabolic stability, solubility, and target interaction. In this context, 8-Methyl-1-oxa-8-azaspiro[4.5]decan-4-one represents an excellent starting point for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and quantum mechanics calculations, researchers can predict how this compound interacts with potential biological targets, including enzymes and receptors involved in disease pathways.

The pharmacokinetic properties of 8-Methyl-1-oza-spiro[4.5]decan - 4-one (CAS No. 21381 45 -53 - 4) are also of considerable interest. Preliminary studies suggest that the compound exhibits moderate oral bioavailability and prolonged half-life in vivo, which are desirable characteristics for any therapeutic agent. Additionally, its favorable solubility profile in both aqueous and organic solvents makes it amenable to various formulation strategies, including oral tablets, injectables, and topical preparations.

In conclusion, 8-Methyl - 1 - oxa - 8 - azaspiro [ 4 . 5 ] decan - 4 - one ( CAS No . 21381 45 -53 - 4 ) is a structurally fascinating compound with significant potential in medicinal chemistry . Its unique spirocyclic architecture , combined with its observed biological activities , positions it as a valuable scaffold for developing novel therapeutic agents . As research continues to uncover new applications for this class of compounds , CAS No .21381 45 -53 - 4 will undoubtedly play a crucial role in advancing drug discovery efforts across multiple therapeutic areas .